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Compound of Interest

Compound Name: (R)-Oxybutynin-d10

Cat. No.: B15616525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (R)-
Oxybutynin-d10. It is important to note that while this document focuses on the deuterated

form, the safety data presented is based on its non-deuterated counterpart, (R)-Oxybutynin and

its hydrochloride salt, as specific safety data for the deuterated compound is not readily

available. The primary use of (R)-Oxybutynin-d10 is for research purposes, including its use

as an internal standard in pharmacokinetic studies.

Chemical and Physical Properties
(R)-Oxybutynin is a tertiary amine with antimuscarinic and antispasmodic properties.[1] It acts

as a competitive antagonist of acetylcholine at postganglionic muscarinic receptors, leading to

the relaxation of smooth muscles, such as those in the bladder.[2][3] The following table

summarizes the key chemical and physical properties of the non-deuterated form.
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Property Value Reference

Molecular Formula C22H31NO3 [1]

Molecular Weight 357.5 g/mol [1][4]

Melting Point 57°C (134.6°F) [5]

Appearance White, solid crystalline powder [5]

Solubility Readily soluble in water [2]

Hazard Identification and Toxicology
(R)-Oxybutynin is classified as harmful if swallowed and may cause an allergic skin reaction. It

can also cause serious eye irritation and may lead to respiratory irritation.[6]

Toxicological Data (Oxybutynin Hydrochloride):

Test Species Route Value Reference

LD50 Rat Oral 460 mg/kg [6][7]

LD50 Rat Intraperitoneal 223 mg/kg [6]

LD50 Rat Subcutaneous 740 mg/kg [6]

TDLO Woman Oral 2 mg/kg [6]

Primary Routes of Exposure: Ingestion, inhalation, skin contact, and eye contact.

Potential Health Effects:

Eye Contact: Causes serious eye irritation.[6]

Skin Contact: May cause an allergic skin reaction.[6]

Inhalation: May cause respiratory irritation.[6]
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Ingestion: Harmful if swallowed.[6][8] Symptoms of overdose may include central nervous

system overactivity, fever, cardiac arrhythmias, vomiting, respiratory failure, paralysis, and

coma.[3]

Handling and Personal Protective Equipment
Proper handling procedures and the use of personal protective equipment (PPE) are crucial to

minimize exposure and ensure safety in a laboratory setting.

General Laboratory Safety Workflow:
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Preparation

Handling

Emergency Response Cleanup and Disposal

Review Safety Data Sheet (SDS)

Assess Risks

Select Appropriate PPE

Work in a well-ventilated area (e.g., fume hood)

Weigh and handle solid material carefully

Avoid generating dust

Prepare solutions

In case of spill, follow containment procedures In case of exposure, administer first aid Decontaminate work surfaces

Seek medical attention if necessary Dispose of waste according to regulations

Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling chemical compounds in a laboratory.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear safety glasses with side-shields or goggles.[8]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA approved respirator.[5][8]

First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure Reference

Eye Contact

Rinse opened eye for several

minutes under running water. If

symptoms persist, consult a

doctor.

[6]

Skin Contact

After contact with skin, wash

immediately with plenty of

water and non-abrasive soap.

If irritation persists, seek

medical attention.

[5]

Inhalation

Move the victim to a well-

ventilated area. Seek

immediate medical attention.

[5]

Ingestion

Do not induce vomiting.

Loosen tight clothing. If the

victim is not breathing, perform

mouth-to-mouth resuscitation.

Seek immediate medical

attention.

[5]

Fire and Explosion Hazard
Flammability: May be combustible at high temperatures.[5]

Products of Combustion: Carbon oxides (CO, CO2) and nitrogen oxides (NO, NO2).[5]
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Fire Fighting Media: Use dry chemical powder for small fires. For large fires, use water spray,

fog, or foam. Do not use a water jet.[5]

Special Fire Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[9]

Storage and Disposal
Proper storage and disposal are essential to maintain the integrity of the compound and protect

the environment.

Storage:

Store at room temperature, between 20°C to 25°C (68°F to 77°F).[10]

Keep the container tightly closed in a dry and well-ventilated place.[8]

Store locked up.[9]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[8][9]

Do not empty into drains.[8]

Accidental Release Measures
In case of a spill, follow these procedures:

Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal

container.

Large Spill: Use a shovel to put the material into a convenient waste disposal container.

Avoid creating dust.[9]

Ensure adequate ventilation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01062.pdf?1265922749
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/OXYBUT%20HCL%20100MG_slash_G%20MIX-EN-AGHS-201810021615.pdf
https://www.webmd.com/drugs/2/drug-1757-152/oxybutynin-chloride-oral/oxybutynin-oral/details
https://www.fishersci.com/store/msds?partNumber=AC463500010&countryCode=US&language=en
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/OXYBUT%20HCL%20100MG_slash_G%20MIX-EN-AGHS-201810021615.pdf
https://www.fishersci.com/store/msds?partNumber=AC463500010&countryCode=US&language=en
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/OXYBUT%20HCL%20100MG_slash_G%20MIX-EN-AGHS-201810021615.pdf
https://www.fishersci.com/store/msds?partNumber=AC463500010&countryCode=US&language=en
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/OXYBUT%20HCL%20100MG_slash_G%20MIX-EN-AGHS-201810021615.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prevent further leakage or spillage if safe to do so.[9]

This guide provides a summary of the available safety and handling information for (R)-
Oxybutynin-d10, based on data for the non-deuterated form. Researchers and scientists

should always consult the most current and specific Safety Data Sheet for the lot number of the

material they are handling and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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